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Compound of Interest

Compound Name: AC 264613

CAS No.: 1050501-60-4

Cat. No.: B8061724

Get Quote

Authoritative guidance on the preparation of AC 264613 in DMSO and aqueous buffers for

robust and reproducible in vitro studies.

Introduction: Unlocking the Therapeutic Potential of
a Selective PAR2 Agonist
AC 264613 is a potent and selective non-peptide agonist of Protease-Activated Receptor 2

(PAR2), a G protein-coupled receptor implicated in a wide range of physiological and

pathophysiological processes, including inflammation, nociception, and cellular proliferation.[1]

Its selectivity for PAR2 over other PAR subtypes makes it a valuable tool for dissecting the

specific roles of this receptor in various biological systems. However, the lipophilic nature of AC
264613 presents a significant challenge to researchers: poor aqueous solubility.

This guide provides a comprehensive overview of the solubility characteristics of AC 264613
and offers detailed, field-proven protocols for its preparation in both dimethyl sulfoxide (DMSO)

and aqueous buffers. By understanding the principles behind these methodologies,

researchers can ensure the reliable and reproducible application of AC 264613 in their
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experimental workflows, ultimately leading to more accurate and impactful scientific

discoveries.

Chemical and Physical Properties of AC 264613
A thorough understanding of the physicochemical properties of AC 264613 is fundamental to

developing effective solubilization strategies.

Property Value Source

Chemical Name

(±)-(3R,4S)-2-Oxo-4-phenyl-3-

pyrollidinecarboxylic acid 2-[1-

(3-

bromophenyl)ethylidene]hydra

zide

[2]

Molecular Formula C₁₉H₁₈BrN₃O₂ [1][2]

Molecular Weight 400.27 g/mol [2][3]

Appearance Crystalline solid [N/A]

Purity ≥98% (HPLC)

CAS Number 1051487-82-1 [2][3]

Part 1: Harnessing the Power of DMSO for Stock
Solution Preparation
Due to its lipophilic nature, AC 264613 exhibits excellent solubility in polar aprotic solvents like

DMSO.[4] This makes DMSO the ideal solvent for preparing high-concentration stock solutions.

Key Solubility Data in DMSO:

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 40.03 100
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Protocol for Preparing a 100 mM DMSO Stock Solution:
This protocol provides a step-by-step guide to preparing a concentrated stock solution of AC
264613 in DMSO, which serves as the foundation for creating working solutions in aqueous

buffers.

Materials:

AC 264613 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate Reagents: Allow the AC 264613 powder and DMSO to reach room temperature

before use. This is crucial to prevent condensation from forming on the compound, which

can affect weighing accuracy.

Weighing the Compound: Accurately weigh the desired amount of AC 264613 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 40.03 mg of AC 264613.

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed AC
264613. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution, but prolonged heating

should be avoided to prevent potential degradation.[5] Visual inspection should confirm a

clear solution with no visible particulates.
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Aliquoting and Storage: To minimize freeze-thaw cycles that can lead to compound

degradation, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[3]

Stability and Storage of DMSO Stock Solutions:
Proper storage is critical to maintaining the integrity of your AC 264613 stock solution.

Storage Temperature Stability Source

4°C Up to 2 weeks [2]

-20°C Up to 1 month [3]

-80°C Up to 6 months [2]

Note: For long-term storage, -80°C is recommended. Always protect the stock solutions from

light.
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DMSO Stock Preparation Workflow

Equilibrate AC 264613 and DMSO to Room Temperature

Weigh AC 264613 Powder

Add DMSO to Powder

Vortex/Warm to Dissolve

Aliquot into Single-Use Vials

Store at -80°C
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Aqueous Working Solution Preparation

100 mM AC 264613
in DMSO Stock

Intermediate Dilution
(e.g., 1 mM in PBS)

Final Dilution in
Aqueous Buffer/Media

Gentle Mixing

Visual Inspection for Precipitation

Use Immediately

Click to download full resolution via product page

Caption: Recommended workflow for preparing aqueous working solutions.

Troubleshooting Precipitation in Aqueous Buffers:
Precipitation is a common issue when working with poorly soluble compounds. Here are some

strategies to troubleshoot and mitigate this problem:
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Lower the Final Concentration: The most straightforward solution is to reduce the final

concentration of AC 264613 in your assay. [6]* Optimize the Dilution Scheme: Instead of a

single dilution step, perform a series of smaller, sequential dilutions. [7]* Pre-warm the

Aqueous Buffer: Warming the aqueous buffer to 37°C before adding the compound can

sometimes improve solubility. However, be mindful of the thermal stability of AC 264613 in

aqueous solutions.

Increase the Final DMSO Concentration (with caution): If your experimental system can

tolerate it, a slightly higher final concentration of DMSO (e.g., up to 1%) may help to keep the

compound in solution. Always perform a vehicle control to account for any effects of the

DMSO itself.

Consider Alternative Buffers: While PBS is common, the solubility of your compound may

differ in other buffers such as Tris-HCl. The pH of the buffer can also influence solubility,

although a specific pKa for AC 264613 is not readily available. [6]

Conclusion: Best Practices for Success
The successful use of AC 264613 in research hinges on proper handling and preparation. By

adhering to the protocols and principles outlined in this guide, researchers can confidently

prepare stable and effective solutions of this potent PAR2 agonist. Remember to always start

with a high-quality DMSO stock, employ a careful serial dilution strategy for aqueous solutions,

and be vigilant for any signs of precipitation. These best practices will ensure the integrity of

your experiments and contribute to the generation of reliable and reproducible data.

References
DC Chemicals. AC 264613 | AC264613 | PAR2 agonist. [Link]

GSRI. AC-264613. [Link]

Reddit. How to tackle compound solubility issue. [Link]

Adooq Bioscience. AC-264613 | PAR2 agonist | Buy from Supplier AdooQ®. [Link]

National Center for Biotechnology Information. Compound Management for Quantitative

High-Throughput Screening. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#mastering-the-solubility-of-ac-264613-a-guide-for-researchers
https://pdf.benchchem.com/3034/Technical_Support_Center_Preventing_Compound_Precipitation_in_Cell_Culture_Media.pdf
https://www.benchchem.com/pdf/Troubleshooting_Bml_281_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#mastering-the-solubility-of-ac-264613-a-guide-for-researchers
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#mastering-the-solubility-of-ac-264613-a-guide-for-researchers
https://pdf.benchchem.com/3034/Technical_Support_Center_Preventing_Compound_Precipitation_in_Cell_Culture_Media.pdf
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#mastering-the-solubility-of-ac-264613-a-guide-for-researchers
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#mastering-the-solubility-of-ac-264613-a-guide-for-researchers
https://www.dcchemicals.com/product/show/DC10117.html
https://gsrs.ncats.nih.gov/app/substance/a6f6e8d3-f8e1-4b1e-8e6f-9e8d3a6f6e8d
https://www.reddit.com/r/labrats/comments/rxm2c1/how_to_tackle_compound_solubility_issue/
https://www.adooq.com/ac-264613.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2745588/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8061724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by

Different Physical Modification Strategies with a Focus on Peroral Applications. [Link]

Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

ResearchGate. (PDF) Formulation strategies for poorly soluble drugs. [Link]

GIT-Verlags. Optimizing the Solubility of Research Compounds: How to Avoid Going Off

Track. [Link]

National Center for Biotechnology Information. Preclinical Formulations: Insight, Strategies,

and Practical Considerations. [Link]

Purdue University. Formulation Strategies and Optimization of Poorly Water-Soluble Drugs

for Preclinical and Clinical Applications. [Link]

Informa Connect. Troubleshooting Cell Culture Media for Bioprocessing. [Link]

MDPI. High-Throughput Dissolution/Permeation Screening—A 96-Well Two-Compartment

Microplate Approach. [Link]

PubChem. Methyl 6-chloro-4-(2-chlorophenyl)-5-formyl-2-methyl-1,4-dihydropyridine-3-

carboxylate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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